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Compound of Interest

Compound Name: Diallyl malonate

Cat. No.: B160601

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for diallyl
malonate, also known as diethyl 2,2-diallylmalonate. The information is compiled from various
safety data sheets (SDSs) and chemical databases to ensure a thorough understanding for
professionals in research and development. This document presents quantitative data in
structured tables and visualizes key safety workflows and hazard classifications as mandated.

Chemical and Physical Properties

Diallyl malonate is a colorless to pale yellow liquid with a fruity odor.[1] It is soluble in organic
solvents like ethanol and ether but has limited solubility in water.[1] Below is a summary of its
key physical and chemical properties.
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Property Value Source
Molecular Formula C13H2004 [1112][3]
Molecular Weight 240.30 g/mol [3114]
Appearance Colorless to pale yellow liquid [1][5]
Odor Fruity [1]
Density 0.994 g/mL at 25 °C [21[61[7]
Boiling Point 128-130 °C at 12 mmHg [21[61[7]
Flash Point >110 °C (>230 °F) [2][5]

Water Solubility

Sparingly soluble (0.72 g/L at
25°C)

[2]7]

Refractive Index

n20/D 1.446

[6]7]

Hazard Identification and Classification

Diallyl malonate is classified as a hazardous substance. The following table summarizes its

GHS classification.

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation

Specific Target Organ Toxicity
(Single Exposure)

3 (Respiratory system)

H335: May cause respiratory
irritation

Sources:[3][6][8][9][10]

The relationship between the hazard classifications and the corresponding safety measures is

visualized in the diagram below.
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Caption: GHS Hazard Classification and Precautionary Response for Diallyl Malonate.

Toxicological Information

The toxicological properties of diallyl malonate have not been fully investigated.[5][9]
However, it is known to cause skin, eye, and respiratory irritation.[3][5][8]
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Endpoint Result Species Source
Acute Toxicity No data available - [10]
Skin
) o Category 2 - [10]
Corrosion/Irritation
Serious Eye
o Category 2 - [10]
Damage/Irritation
Respiratory or Skin .
o No data available - [10]
Sensitization
Germ Cell .
o No data available - [10]
Mutagenicity
Carcinogenicity No data available - [10]
Reproductive Toxicity No data available - [10]
STOT-Single Category 3 [10]
Exposure (Respiratory system)
STOT-Repeated .
No data available - [10]
Exposure
Aspiration Hazard No data available - [10]

Experimental Protocols: Detailed methodologies for the toxicological studies cited in safety

data sheets are typically not publicly available. This information is proprietary to the commercial

laboratories that conduct the testing under regulatory guidelines (e.g., OECD, EPA). The

summaries provided in SDSs are intended to convey the hazards to end-users.

First-Aid Measures

In case of exposure to diallyl malonate, the following first-aid measures should be taken.[5][9]

© 2025 BenchChem. All rights reserved.

4/10 Tech Support


https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b160601?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/07754.pdf
https://www.fishersci.com/store/msds?partNumber=SB00826EE&productDescription=DIETHYL+2%2C2-DIALLYLMALON+50GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Exposure Route

First-Aid Procedure

Inhalation

Remove person to fresh air and keep
comfortable for breathing. If not breathing, give
artificial respiration. Get medical attention if you
feel unwell.[5][9]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower for at least 15
minutes. If skin irritation occurs, get medical
advice/attention.[5][9]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes. Get

medical attention.[5][9]

Ingestion

Clean mouth with water and drink plenty of
water afterwards. Do NOT induce vomiting. Get

medical attention.[5][9]

Handling, Storage, and Emergency Procedures

Proper handling and storage are crucial to ensure safety when working with diallyl malonate.

Handling:

Storage:

Avoid contact with skin and eyes.[5]

Avoid breathing vapors or mist.[5]

Wash hands thoroughly after handling.[9]

Use only outdoors or in a well-ventilated area.[9]

e Store in a cool, dry, and well-ventilated place.[5][9]
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o Keep the container tightly closed.[5][9]

o Store locked up.[9]

e Incompatible materials include acids, bases, and strong oxidizing agents.[5][9]
Spill Response Workflow:

The following diagram illustrates the logical workflow for responding to a diallyl malonate spill.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://pim-resources.coleparmer.com/sds/07754.pdf
https://www.fishersci.com/store/msds?partNumber=SB00826EE&productDescription=DIETHYL+2%2C2-DIALLYLMALON+50GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SB00826EE&productDescription=DIETHYL+2%2C2-DIALLYLMALON+50GR&vendorId=VN00092202&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/07754.pdf
https://www.fishersci.com/store/msds?partNumber=SB00826EE&productDescription=DIETHYL+2%2C2-DIALLYLMALON+50GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b160601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Assess the Situation
(Size, Location, Hazards)

[Evacuate Non-Essential PersonneD

'

Ensure Adequate Ventilation

'

Don Appropriate PPE
(Gloves, Goggles, Respirator)

'
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Spill Response Complete
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Caption: Logical Workflow for Diallyl Malonate Spill Response.
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Fire-Fighting Measures

Suitable Extinguishing Media:

Water spray[5][9][11]

Carbon dioxide (CO2)[5][9][11]

Dry chemical[5][9][11]

Foam[5][11]

Unsuitable Extinguishing Media: No limitations are given for this substance.
Specific Hazards Arising from the Chemical:

e Combustible liquid.[11]

e Vapors are heavier than air and may spread along floors.

o Forms explosive mixtures with air on intense heating.

e Hazardous combustion products include carbon oxides (CO, COz2).[5][9]
Protective Equipment for Firefighters:

o Wear a self-contained breathing apparatus (SCBA) with a full face-piece operated in
pressure-demand or other positive pressure mode.[5][9]

o Wear appropriate protective clothing to prevent skin contact.

Ecological Information

Ecotoxicity: Do not let the product enter drains.[9] The ecological effects have not been fully
investigated.

Persistence and Degradability: The substance is insoluble in water and is not likely to be
mobile in the environment due to its low water solubility.[9]
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Bioaccumulation/Accumulation: No information is available.[9]

This guide is intended for informational purposes for trained professionals and should not be a
substitute for a formal safety review and adherence to all applicable regulations. Always consult
the most current Safety Data Sheet from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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